Cas no 2172056-01-6 (5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide)

5-(Difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide is a fluorinated triazole derivative with potential applications in agrochemical and pharmaceutical research. Its structure incorporates both difluoromethyl and trifluoroethyl groups, enhancing its metabolic stability and lipophilicity, which may improve bioavailability. The triazole core offers versatility for further functionalization, while the carboxamide moiety provides hydrogen-bonding capabilities, facilitating interactions with biological targets. This compound is of interest for its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its unique fluorination pattern may also contribute to improved selectivity and reduced off-target effects in development pipelines.

5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide structure

2172056-01-6 structure

Product Name:5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide

CAS No:2172056-01-6

MF:C₆H₅F₅N₄O

MW:244.122117757797

CID:5567534

PubChem ID:165595831

Update Time:2025-10-31

5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2172056-01-6
- EN300-1594018
- 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C6H5F5N4O/c7-4(8)3-2(5(12)16)13-14-15(3)1-6(9,10)11/h4H,1H2,(H2,12,16)
- InChI Key： OVCNSYPZDNNCFH-UHFFFAOYSA-N
- SMILES： FC(CN1C(C(F)F)=C(C(N)=O)N=N1)(F)F

Computed Properties

Exact Mass: 244.03835161g/mol
Monoisotopic Mass: 244.03835161g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 73.8Å²

5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1594018-0.05g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	0.05g	$912.0	2023-07-10
Enamine	EN300-1594018-0.1g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	0.1g	$956.0	2023-07-10
Enamine	EN300-1594018-0.25g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	0.25g	$999.0	2023-07-10
Enamine	EN300-1594018-0.5g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	0.5g	$1043.0	2023-07-10
Enamine	EN300-1594018-1.0g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	1.0g	$1086.0	2023-07-10
Enamine	EN300-1594018-2.5g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	2.5g	$2127.0	2023-07-10
Enamine	EN300-1594018-5.0g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	5.0g	$3147.0	2023-07-10
Enamine	EN300-1594018-10.0g	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	10.0g	$4667.0	2023-07-10
Enamine	EN300-1594018-50mg	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	50mg	$912.0	2023-09-23
Enamine	EN300-1594018-100mg	5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide	2172056-01-6	100mg	$956.0	2023-09-23

5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide Related Literature

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Additional information on 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide

5-(Difluoromethyl)-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide, also identified by the CAS number NO2172056-01-6, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of fluorinated heterocycles like this compound in medicinal chemistry. The presence of a difluoromethyl group and a trifluoroethyl substituent enhances the compound's stability and bioavailability, making it a valuable candidate for drug delivery systems. Researchers have explored its role as a potential precursor for developing novel antibiotics and anticancer agents.

In the realm of materials science, this compound has shown remarkable properties in polymer chemistry. Its ability to form stable amide bonds makes it an ideal component for synthesizing high-performance polymers with applications in aerospace and electronics industries. Cutting-edge research has demonstrated its use in creating self-healing polymers that can repair minor damages without external intervention.

The synthesis of 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines fluorination techniques with click chemistry principles. This approach ensures high yield and purity, which are critical for its application in sensitive chemical reactions.

Moreover, computational studies using quantum mechanics have provided deeper insights into the electronic structure of this compound. These studies reveal that the fluorinated substituents significantly influence the molecule's reactivity and selectivity in various chemical transformations.

In conclusion, the compound 5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxamide stands out as a versatile building block in modern chemistry. Its unique properties and wide-ranging applications make it a subject of continued research interest across diverse scientific disciplines.